(1S)-2-amino-1-(2-methoxyphenyl)ethan-1-ol

Specification

• CAS No.: 1379445-11-0
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.208
• IUPAC Name: (1S)-2-amino-1-(2-methoxyphenyl)ethanol
• Standard InChI: InChI=1S/C9H13NO2/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8,11H,6,10H2,1H3/t8-/m1/s1
• Standard InChI Key: ILFKFOKAPPGUOP-MRVPVSSYSA-N
• SMILES: COC1=CC=CC=C1C(CN)O

Introduction

(1S)-2-Amino-1-(2-methoxyphenyl)ethan-1-ol is a chemical compound with the molecular formula C9H13NO2 and a molecular weight of 167.2 g/mol. It is identified by the CAS number 1379445-11-0 and is available with a minimum purity of 0.95. This compound is part of a broader class of amino alcohols, which are significant in organic chemistry due to their versatility in synthesis and potential applications in pharmaceuticals and materials science.

Synthesis and Applications

While specific synthesis methods for (1S)-2-amino-1-(2-methoxyphenyl)ethan-1-ol are not detailed in the available literature, compounds of this nature are typically synthesized through asymmetric synthesis techniques to ensure the correct stereochemistry. These methods often involve chiral catalysts or chiral auxiliaries to achieve high enantiomeric purity.

In terms of applications, amino alcohols like (1S)-2-amino-1-(2-methoxyphenyl)ethan-1-ol can serve as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Their ability to participate in various chemical reactions makes them valuable in organic synthesis.

Comparison with Related Compounds

Other compounds in the same class, such as (1R)-2-amino-1-(2-methoxyphenyl)ethan-1-ol (CAS: 1379443-36-3) and 2-amino-1-(3-methoxyphenyl)ethanol (CAS: 27382-18-9), share similar molecular formulas but differ in stereochemistry or the position of the methoxy group on the phenyl ring. These differences can significantly affect their chemical and biological properties.

Compound	CAS Number	Stereochemistry/Position of Methoxy Group
(1S)-2-amino-1-(2-methoxyphenyl)ethan-1-ol	1379445-11-0	(1S), 2-methoxy
(1R)-2-amino-1-(2-methoxyphenyl)ethan-1-ol	1379443-36-3	(1R), 2-methoxy
2-amino-1-(3-methoxyphenyl)ethanol	27382-18-9	No specific stereochemistry, 3-methoxy